3-chloro-4,5-dimethylbenzaldehyde
Overview
Description
3-Chloro-4,5-dimethylbenzaldehyde, also known as 3-chloro-o-tolualdehyde or 3-chloro-m-tolualdehyde, is an aromatic compound found in many organic solvents and is widely used in the synthesis of various organic compounds. It is a colorless, crystalline solid with a pungent odor. The compound is often used as an intermediate for the synthesis of pharmaceuticals, dyes, and other organic compounds.
Mechanism of Action
The mechanism of action of 3-chloro-4,5-dimethylbenzaldehyde involves the reaction of o-chlorotoluene and formaldehyde in the presence of an acid catalyst. The reaction produces a mixture of products, including the desired 3-chloro-4,5-dimethylbenzaldehyde. The reaction proceeds through a nucleophilic aromatic substitution, in which the chlorine atom of the o-chlorotoluene is replaced with a formaldehyde molecule.
Biochemical and Physiological Effects
3-Chloro-4,5-dimethylbenzaldehyde is not known to have any significant biochemical or physiological effects. The compound is generally considered to be non-toxic and does not have any known adverse effects in humans.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-chloro-4,5-dimethylbenzaldehyde in laboratory experiments is its relative stability and low reactivity. The compound is relatively non-toxic and does not have any known adverse effects in humans. However, the compound can be corrosive and may cause skin irritation, so it should be handled with care. In addition, the compound is flammable and should be stored in a cool, dry place away from sources of heat and ignition.
Future Directions
Due to its wide range of applications, there are many potential future directions for 3-chloro-4,5-dimethylbenzaldehyde. These include the development of new synthetic methods for the preparation of the compound, as well as the development of novel fluorescent dyes for use in biotechnology. In addition, the compound could be used in the synthesis of a variety of other organic compounds, such as pharmaceuticals, dyes, and other specialty chemicals. Finally, further research could be conducted to better understand the biochemical and physiological effects of the compound.
Synthesis Methods
3-Chloro-4,5-dimethylbenzaldehyde can be synthesized by the reaction of o-chlorotoluene and formaldehyde in the presence of an acid catalyst, such as sulfuric acid or hydrochloric acid. The reaction is typically carried out at temperatures between 50-100°C. The reaction produces a mixture of products, including the desired 3-chloro-4,5-dimethylbenzaldehyde.
Scientific Research Applications
3-Chloro-4,5-dimethylbenzaldehyde is used in a variety of scientific research applications, including the synthesis of pharmaceuticals, dyes, and other organic compounds. The compound has also been used in the synthesis of a variety of heterocyclic compounds, such as indoles, pyridines, and thiophenes. In addition, 3-chloro-4,5-dimethylbenzaldehyde has been used in the synthesis of novel fluorescent dyes, which have a variety of applications in the field of biotechnology.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-chloro-4,5-dimethylbenzaldehyde involves the chlorination of 4,5-dimethylbenzaldehyde using a chlorinating agent.", "Starting Materials": [ "4,5-dimethylbenzaldehyde", "Chlorinating agent (e.g. thionyl chloride, phosphorus pentachloride)" ], "Reaction": [ "4,5-dimethylbenzaldehyde is dissolved in a suitable solvent (e.g. dichloromethane, chloroform).", "The chlorinating agent is added dropwise to the reaction mixture under stirring and cooling.", "The reaction mixture is stirred and heated to reflux for a suitable period of time (e.g. 2-4 hours).", "The reaction is quenched by adding a suitable quenching agent (e.g. water, sodium bicarbonate solution).", "The organic layer is separated and washed with water and dried over anhydrous sodium sulfate.", "The solvent is removed under reduced pressure to obtain 3-chloro-4,5-dimethylbenzaldehyde as a yellow solid." ] } | |
CAS RN |
1783743-64-5 |
Product Name |
3-chloro-4,5-dimethylbenzaldehyde |
Molecular Formula |
C9H9ClO |
Molecular Weight |
168.6 |
Purity |
95 |
Origin of Product |
United States |
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